N-(pyrazolo[1,5-a]pyrimidin-6-yl)ethanesulfonamide

• IUPAC Name: N-pyrazolo[1,5-a]pyrimidin-6-ylethanesulfonamide
• InChI: InChI=1S/C8H10N4O2S/c1-2-15(13,14)11-7-5-9-8-3-4-10-12(8)6-7/h3-6,11H,2H2,1H3
• InChI Key: JDNDLLVQPNCLEP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CN2C(=CC=N2)N=C1
• Molecular Formula: C8H10N4O2S
• Molecular Weight: 226.26 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a family of N-heterocyclic compounds that have attracted significant attention due to their diverse biological activities and photophysical properties. They are considered strategic compounds for optical applications and have been identified as potential antitumor agents.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. The main synthesis route allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. The structure allows for a variety of structural modifications, making it a privileged scaffold for combinatorial library design and drug discovery.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can vary widely depending on the specific compound. For example, some compounds in this family have been found to exhibit excellent thermal stability.

Scientific Research Applications

Comprehensive Analysis of N-(pyrazolo[1,5-a]pyrimidin-6-yl)ethanesulfonamide Applications

N-(pyrazolo[1,5-a]pyrimidin-6-yl)ethanesulfonamide is a compound with a rich potential in various scientific fields. Below is a detailed analysis of its unique applications across different areas of research:

Fluorescent Probes for Biological Imaging

Fluorescent molecules: are essential tools for studying the dynamics of intracellular processes. Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties . .

Antitumor Agents

These compounds have shown significant promise as antitumor scaffolds . Their structural diversity and the ability to undergo various synthetic transformations make them suitable for designing drugs with anticancer potential. .

Glycohybrid Synthesis

The synthesis of triazole bridged N-glycosides of pyrazolo[1,5-a]pyrimidinones has been explored as potential anticancer agents. .

Enzymatic Inhibition

Pyrazolo[1,5-a]pyrimidine derivatives have been studied for their enzymatic inhibitory properties . .

Material Science

Due to their significant photophysical properties , these compounds have attracted attention in material science. .

Drug Discovery

The fused pyrazole structure of pyrazolo[1,5-a]pyrimidine makes it a privileged scaffold for combinatorial library design and drug discovery. .

Selective DDR1 Inhibitors

Discovery and optimization studies have identified pyrazolo[1,5-a]pyrimidine derivatives as selective and orally bioavailable discoidin domain receptor 1 (DDR1) inhibitors . .

Organic Synthesis and Functionalization

The compound’s structural motif allows for a wide range of synthetic transformations, improving structural diversity and enabling a synergic effect between new synthetic routes and possible applications. .

Future Directions

Research into pyrazolo[1,5-a]pyrimidines is ongoing, with a focus on their synthesis, functionalization, and potential applications in medicinal chemistry and material science. Their significant photophysical properties and potential as antitumor agents make them a promising area for future research.